Cas no 63969-77-7 (Benzeneacetic acid, 2-(2-oxoethyl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 2-(2-oxoethyl)-, ethyl ester
• CAS No: 63969-77-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1670867
• Update Time: 2024-09-03

Benzeneacetic acid, 2-(2-oxoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(2-oxoethyl)-, ethyl ester

• Inchi： 1S/C12H14O3/c1-2-15-12(14)9-11-6-4-3-5-10(11)7-8-13/h3-6,8H,2,7,9H2,1H3
• InChI Key： QKPUUTQPMGLANK-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=CC=C1CC=O

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 306.8±22.0 °C(Predicted)
• PSA: 43.37